Journal Name:JBIC Journal of Biological Inorganic Chemistry
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Double emission CDs modified with rhodamine B for ratiometric sensing detection and bioimaging
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.diamond.2023.110220
In this paper, rhodamine B (RhB) was modified on carbon dots (CDs) by hydrothermal method, and a double emission ratiometric fluorescent probe (RhB-CDs) with red luminescence was successfully constructed. The synthesized RhB-CDs had exceptional optical properties and exhibit two emission peaks (480 nm and 590 nm) at 350 nm excitation. It could be used for ratiometric detection of MnO4− and Cr2O72−, and the fluorescent color would also change (red to orange) when the pH changed from 6 to 7, showing great application potential in the field of sensing and detection. Moreover, the ratio of the emission peak fluorescence intensity had a linear relationship with the water content of alcohols, which was successfully used to detect actual water samples. In addition, the synthesized RhB-CDs had low cytotoxicity and were successfully used for multicolor cell imaging.
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Carboxymethyl cellulose membranes blended with carbon nanotubes/Ag nanoparticles for eco-friendly safer lithium-ion batteries
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-14 , DOI: 10.1016/j.diamond.2023.110205
This paper aimed to construct carboxymethyl cellulose (CMC) nanocomposite films incorporated with carbon nanotubes (CNTs) and silver nanoparticles (Ag NPs) by an eco-friendly approach and compared their alternative properties with the pure CMC film. The novelty in this article is the investigation of the dielectric properties of CMC/CNT/Ag, the enhancement of the CMC solubility by citric acid, and the preparation of Ag NPs in a domestic microwave. Treatment of the CMC/CNT/Ag films with citric acid decreased the water solubility and water adsorption by 13.7–83 % and 6–14.3 %, respectively, while enhancing the tensile strength (TS) and elongation at break (EB) by 4–5 % and 81–115 %, respectively, compared to the pristine CMC film. In addition, the pore size and surface area of the prepared films increased due to the incorporation of CNTs. Adding 10 and 20 wt% CNTs and Ag NPs to the treated films decreased the water solubility and adsorption, increasing tensile properties and electrical conductivity. The addition of different concentrations of CNT/Ag to the membrane led to variations in the membrane's electrical properties. CNTs and Ag NPs might be alternatives to nano-fillers for improving the CMC film properties. These CNT/Ag and CMC films could be used as alternative materials in eco-friendly safer lithium-ion batteries.
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Synergetic effect enabling high thermal conductivity in Cu/diamond composite
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.diamond.2023.110213
Diamond has a superior thermal conductivity, but the diamond particles reinforced Cu matrix composites exhibit thermal conductivities far from expected. Here an ultrahigh thermal conductivity of 1050 W/mK is realized in a Cu/diamond composite via a discrete in situ carbide interlayer and a bimodal diamond particle strategy. The high thermal conductivity stems from a synergetic effect of high interfacial thermal conductance, large diamond particle size, high diamond content, and high relative density in the composite, which are obtained simultaneously. The study highlights the fundamental role of synergetic effect in attaining high thermal conductivity in Cu/diamond composites. This methodology also provides guideline for preparing other diamond particles reinforced composites for thermal management applications.
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In-situ synthesized graphene reinforced copper matrix composites with enhanced thermal properties and corrosion resistance
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.diamond.2023.110193
Graphene is expected to comprehensively improve the thermal conductivity and corrosion resistance of metals to satisfy the need of adverse electrochemical environments. However, there are some major concerns in the mixing methods such as, low quality of graphene, non-uniform dispersion, and poor interface bonding with the metal matrix. In this study, we propose an effective approach to fabricate Cu-graphene (Cu/G) nanocomposite by sintering in-situ growth of graphene on Cu nanoparticles. Results confirmed the firmly adhesive graphene on Cu surface, which closely linked Cu particles to building a bulk, particularly binding between Cu particles and graphene flakes is largely improved by the sintered progress. The as-prepared Cu/G heat spreader demonstrated higher thermal conductivity (376 W/(m·K) at room temperature and lower thermal expansion. Additionally, the short-time corrosion resistance showed that Cu/G can build a graphene network to avoid the penetration of active species and enhance the passivation layer. This work endows Cu/G integral materials possessing good thermal conductivity and corrosion inhibition, which can effectively serve as potential offshore materials.
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Physicochemical properties of in situ microwave-assisted germanium oxide modified nitrogen-doped carbon dots
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.diamond.2023.110195
Preparation of carbon dots (CDs) and nitrogen-doped carbon dots (NCDs) with germanium oxide (GeO2/GeO) using a facile one-step microwave-assisted synthesis procedure is presented. Iso-ascorbic acid, urea and Ge-132 were used as carbon, nitrogen and germanium sources, respectively. Studies have shown that the CDs, NCDs and GeO2/GeO nanoparticles individually have excellent qualities for bio-imaging applications including photoluminescence, biocompatibility, good stability and low toxicity. While CDs have been thoroughly explored in literature, CDs with germanium oxide on their surface are an avenue that has scarce information. Hence the synthesis and physicochemical characterizations of CDs- /NCDs- GeO2/GeO composites were studied using different microscopic and spectroscopic techniques to explore their compatibility for bio-imaging applications. In the presence of Ge, the approximate particle sizes of both the CDs and NCDs increased from 2.5 nm to 5.8 nm and the spherical or quasi-spherical shape was maintained. The X-ray photoelectron spectroscopy survey spectrum showed that the surface of Iso-N-Ge-CDs contained nitrogen and germanium, indicating the successful synthesis of nitrogen-doped carbon dots (NCDs) with germanium oxide (GeO2/GeO). Photoluminescence emissions of longer wavelengths suitable for cell imaging were observed for Iso-N-Ge-CDs (350 nm) and Iso-Ge-CDs (430 nm) and the Iso-N-Ge-CDs are able to fluoresce under the red and blue wavelengths. The Ge-NCDs demonstrated excitation-dependent emission wavelength behaviour, pH sensitivity and Fe3+ sensitivity which may be used as a probe for Fe3+ metal ions and intracellular pH measurements.
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Predicting the electronic and mechanical properties of 2D diamond-like carbon and cubic boron nitride intercalated structures
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-13 , DOI: 10.1016/j.diamond.2023.110201
Two-dimensional (2D) diamond-like (Diam) carbon (C) and cubic boron nitride (cBN) with different interface atoms named as BCB, BCN and NCN are investigated by first principal studies. The calculations reveal that the CB bond may be the most energetically favored bonding configuration in the Diam/cBN epitaxy. The electronic properties can be tuned not only by different interfacial atoms, but also by varying the number of intermediate C-layers. The application of negative stress transforms the 2D Diam/cBN intercalated structures from a semiconductor to a metal. The Young's and shear module indicate prominent mechanical properties for these intercalated structures, in particular for BCN that can be compared to bulk. The predicted 2D Diam/cBN intercalated structures presented here show that the stacking order, the number of intermediate C-layers, and the use of strain-induced structures can open new avenues for the application of novel ultra-thin and ultra-tough electronic reserve material devices.
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Synthesis of rGO-Fe3O4 and La4BaCu5O13.10 and their polymer composites for electromagnetic interference shielding applications
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.diamond.2023.110219
This article reports polymer-based composites and their shielding effectiveness in X-band frequency. We synthesized rGO-Fe3O4 and La4BaCu5O13.10 using one-pot hydrothermal and nitrate citrate gel method respectively. Their phase purity and structural, functional, and morphological characterization are confirmed with PXRD, FTIR, and SEM characterization techniques. The shielding effectiveness (SE) and their mechanism were studied by incorporating synthesized nanomaterials with multiwall carbon nanotube (MWCNT) in an acrylonitrile butadiene styrene (ABS) polymer matrix with a uniform thickness of 1 mm. rGO-Fe3O4 along with MWCNT in the ABS matrix, shows a total shielding efficiency (SET) of 26 dB with a percentage of absorption of 70 %, in comparison to La4BaCu5O13.10 with MWCNT in the ABS matrix shows SET 24 dB with absorption percentage 80 %. The SET of the two composites is comparable, but their mechanism of shielding EM waves differs considerably. Understanding the shielding mechanism allows one to choose fillers with magnetic, dielectric, or metallic properties for different EM applications. It also provides insight into designing shielding materials to achieve maximum shielding ability by blending different filler materials.
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Synthesis and characterization of novel PVA/MF-PC/RGO nanocomposites
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-25 , DOI: 10.1016/j.diamond.2023.110244
A series of PVA/manganese ferrite coated-porous carbon/reduced graphene oxide (PVA/MF-PC/RGO) nanocomposites were prepared by sol-gel method, and the absorption properties were studied. Impedance matching, interface polarization, scattering loss, and multiple reflections are all significantly improved by adjusting the concentration of RGO in the composition. Due to lattice dislocations at the interface of carbon and manganese, the results show that effective absorption capacity of PVA/MF-PC/RGO composites is significantly increased over the range of 0–100 MHz. PVA/MF-PC/RGO composites have a minimum RL of approximately −7.07 dB at a 4.72 mm thickness. The findings show that PVA/MF-PC/RGO composites can be candidates for absorbers with broadened electromagnetic (EM) absorption bands.
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Magnetic properties of graphene oxide decorated with magnetite nanoparticles
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-26 , DOI: 10.1016/j.diamond.2023.110238
The present work reports a study on the magnetic properties of graphene oxide decorated with magnetite nanoparticles (GO·Fe3O4), at room temperature. A total of ten samples were prepared via co-precipitation method, controlling the magnetite incorporation on the GO surface. Magnetic characterization was performed using a vibrating sample magnetometer. Transmission electron microscopy and X-ray diffraction were employed for structural investigation. All systems presented magnetisation loops that resemble a Langevin function at the high field region, but also have non-zero coercivity and remanent magnetisation. These features are attributed to the size distribution of the magnetic nanoparticles. A portion of the magnetite particles small enough present superparamagnetic behaviour, while the bigger ones are ferrimagnetic. Using the in-field δMR interaction-plots technique, it was observed that demagnetizing interactions are predominant. Magnetic parameters like coercivity and remanent magnetisation, however, are mainly governed by average particle size, and not by such interactions.
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Symmetric supercapacitors assembled using electrolyte embedded V2O5-rGO composites
JBIC Journal of Biological Inorganic Chemistry ( IF 0 ) Pub Date: 2023-07-18 , DOI: 10.1016/j.diamond.2023.110223
Numerous researchers and industries take issue with the safe use of energy storage devices due to electrolyte leakage, overheating, and accidental fire damage. In this aspect, a symmetric capacitor with electrolyte embedded V2O5-rGO composite (VGS) is prepared. Electrochemical methods are systematically studied for the prepared composites. The prepared VG20S composite shows an excellent specific capacitance (566.7 mF cm−2) with capacity retention of 80.5 % for 3000 cycles. At the same time it showed a maximum power density of 750 W cm−2 with 15.625 Wh cm−2 energy density.
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